Cas no 511256-45-4 (4,4'-dimethoxy-1,1'-biphenanthrene-2,2',7,7'-tetraol)

• Product Name: 4,4'-dimethoxy-1,1'-biphenanthrene-2,2',7,7'-tetraol
• CAS No: 511256-45-4
• MF: C₃₀H₂₂O₆
• MW: 478.492088794708
• CID: 2082950
• PubChem ID: 9982511
• Update Time: 2025-04-21

4,4'-dimethoxy-1,1'-biphenanthrene-2,2',7,7'-tetraol Chemical and Physical Properties

Names and Identifiers

• 4,4'-dimethoxy-1,1'-biphenanthrene-2,2',7,7'-tetraol
• blestriarene C
• blesttriarene C
• cirrhopetalanthin
• cirrhopetalanthrin
• 1-(2,7-dihydroxy-4-methoxyphenanthren-1-yl)-4-methoxyphenanthrene-2,7-diol
• F94030
• 1-(2,7-dihydroxy-4-methoxy-1-phenanthryl)-4-methoxyphenanthrene-2,7-diol
• AKOS040763200
• 120090-81-5
• CHEMBL359501
• DTXSID101219520
• BDBM50160804
• 4,4'-Dimethoxy[1,1'-biphenanthrene]-2,2',7,7'-tetrol
• 4,4''''-Dimethoxy-[1,1'''']biphenanthrenyl-2,7,2'''',7''''-tetraol
• 511256-45-4
• 4,4a(2)-Dimethoxy[1,1a(2)-biphenanthrene]-2,2a(2),7,7a(2)-tetrol

• Inchi： 1S/C30H22O6/c1-35-25-13-23(33)29(21-7-3-15-11-17(31)5-9-19(15)27(21)25)30-22-8-4-16-12-18(32)6-10-20(16)28(22)26(36-2)14-24(30)34/h3-14,31-34H,1-2H3
• InChI Key： CNLFNDMTGHNGIV-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=C(C2C=CC3C=C(C=CC=3C=21)O)C1=C(C=C(C2C3C=CC(=CC=3C=CC1=2)O)OC)O)O

Computed Properties

• Exact Mass: 478.14163842g/mol
• Monoisotopic Mass: 478.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 3
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 99.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrols